Cas no 92199-99-0 (Benzene, 1-methyl-2-[(4-nitrophenoxy)methyl]-)

Benzene, 1-methyl-2-[(4-nitrophenoxy)methyl]- structure
92199-99-0 structure
Product name:Benzene, 1-methyl-2-[(4-nitrophenoxy)methyl]-
CAS No:92199-99-0
MF:C14H13NO3
MW:243.257923841476
CID:754214
PubChem ID:60356628

Benzene, 1-methyl-2-[(4-nitrophenoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-methyl-2-[(4-nitrophenoxy)methyl]-
    • 1-methyl-2-[(4-nitrophenoxy)methyl]benzene
    • DTXSID10733892
    • AKOS008349954
    • 92199-99-0
    • Inchi: InChI=1S/C14H13NO3/c1-11-4-2-3-5-12(11)10-18-14-8-6-13(7-9-14)15(16)17/h2-9H,10H2,1H3
    • InChI Key: UVZXKWFFFXEFCB-UHFFFAOYSA-N
    • SMILES: CC1=CC=CC=C1COC2=CC=C(C=C2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 243.08954328g/mol
  • Monoisotopic Mass: 243.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 55Ų

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